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Compound of Interest

Compound Name: Trimethoprim impurity F

Cat. No.: B125099

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethoprim impurity F, a known
process-related impurity in the synthesis of the antibacterial drug Trimethoprim. This document
details its chemical and physical properties, synthesis, and analytical detection methods,
serving as a critical resource for quality control, regulatory filings, and further research.

Chemical Identity and Physical Properties

Trimethoprim impurity F, identified by the CAS number 16285-82-8, is chemically known as
5-(3-bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine.[1][2][3][4][5][6][7][8] It is also referred
to as 3-Desmethoxy 3-Bromo Trimethoprim.[2] This compound is recognized as a significant
impurity in Trimethoprim drug substance and is listed in the European Pharmacopoeia (EP).[2]
[3][6][9][10]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)
CAS Number 16285-82-8 [2][5][7][10][11]
Molecular Formula C13H1s5BrN4O:2 [21[5]16]1[7][10]
Molecular Weight 339.19 g/mol [4105]6181[10]
5-[(3-bromo-4,5-
IUPAC Name dimethoxyphenyl)methyllpyrimi  [6]
dine-2,4-diamine
Trimethoprim EP Impurity F, 3-
Desmethoxy 3-Bromo
Synonyms Trimethoprim, 5-(3-Bromo-4,5-  [2][4][6]
dimethoxybenzyl)pyrimidine-
2,4-diamine
Appearance Light Beige to White Solid [12]
Melting Point 200-202 °C [12]
B Slightly soluble in DMSO and
Solubility [12]
Methanol
Storage Refrigerator, +5°C [6][12]

Synthesis Protocol

A patented method describes the directional synthesis of Trimethoprim impurity F.[1] The

process is a two-step synthesis designed for reasonable yield and high purity, utilizing readily

available starting materials.[1]

Step A: Synthesis of 3-(3-bromo-4,5-dimethoxyphenyl)-2-(methoxymethyl)acrylonitrile

e Reactants: 3-bromo-4,5-dimethoxybenzaldehyde and methoxyacetonitrile are reacted in the

presence of a sodium alkoxide.

¢ Solvent: An alcoholic solvent is used.
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e Reaction: The mixture is stirred to yield the intermediate compound, 3-(3-bromo-4,5-
dimethoxyphenyl)-2-(methoxymethyl)acrylonitrile.

Step B: Synthesis of 5-(3-bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine (Trimethoprim
Impurity F)

e Reactants: The intermediate from Step A is reacted with guanidinium carbonate in the
presence of a sodium alkoxide.

¢ Solvent: An alcoholic solvent is used.

e Reaction Conditions: The reaction temperature is maintained between 0-100 °C for a
duration of 0.5-6 hours.[1]

e Molar Ratios: The molar ratio of the intermediate to sodium alkoxide is between 1:1 and
1:20, and the ratio to guanidinium carbonate is between 1:0.5 and 1:20.[1]

e Product: The final product, 5-(3-bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine
(Trimethoprim Impurity F), is obtained.
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Step A: Intermediate Synthesis

Sodium Alkoxide
(in Alcohol)

3-bromo-4,5-dimethoxybenzaldehyde
+ Methoxyacetonitrile

3-(3-bromo-4,5-dimethoxyphenyl)

Step B: Final Product Synthesis

Guanidinium Carbonate
+ Sodium Alkoxide
(in Alcohol)

Trimethoprim Impurity F

Cydlization_ (CAS 16285-82-8)

-2-(methoxymethyl)acrylonitrile

Intermediate from Step A

\
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Impurity Analysis Workflow

Fmethoprim Drug Substanj‘

HPLC Analysis
(EP 8.0 Method)

Detection of Impurity F Peak

f significant peak detected

Structure Confirmation

Preparative LC Isolation

Mass Spectrometry (MS) NMR Spectroscopy IR Spectroscopy

Compare with Reference Standard CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Trimethoprim Impurity F (CAS No.
16285-82-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b125099#trimethoprim-impurity-f-cas-number-16285-
82-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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